Cas no 197367-83-2 (Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 4,5-dihydro-5-oxo-)

• Product Name: Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 4,5-dihydro-5-oxo-
• CAS No: 197367-83-2
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 3871849
• PubChem ID: 135741845
• Update Time: 2025-04-22

Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 4,5-dihydro-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 4,5-dihydro-5-oxo-
• 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• SCHEMBL7719440
• 5-oxo-4H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 5-Oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 5-oxo-4H,5H-pyrazolo(1,5-a)pyrimidine-2-carboxylic acid
• 120503-16-4
• Methyl 7-methyl-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• SCHEMBL7719444
• 108-158-3
• 5-OXO-1H,5H-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLICACID
• 5-OXO-1H,5H-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
• 1378788-26-1
• EN300-1129689
• 197367-83-2

• Inchi： 1S/C7H5N3O3/c11-6-1-2-10-5(8-6)3-4(9-10)7(12)13/h1-3H,(H,8,11)(H,12,13)
• InChI Key： ICXUDYBETZLXDY-UHFFFAOYSA-N
• SMILES： C12=CC(C(O)=O)=NN1C=CC(=O)N2

Computed Properties

• Exact Mass: 179.03309103Da
• Monoisotopic Mass: 179.03309103Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 84.2Ų